6-methylisoquinoline-3-carboxylic acid hydrochloride
Description
6-methylisoquinoline-3-carboxylic acid hydrochloride is likely a derivative of isoquinoline, a heterocyclic aromatic organic compound. It’s a structural isomer of quinoline. Isoquinoline is a colorless hygroscopic liquid at room temperature with a penetrating, unpleasant odor .
Synthesis Analysis
The synthesis of isoquinoline derivatives typically involves complex organic reactions. While specific synthesis methods for 6-methylisoquinoline-3-carboxylic acid hydrochloride are not available, isoquinoline itself can be synthesized through several methods, including the Pictet-Spengler reaction .Molecular Structure Analysis
As an isoquinoline derivative, 6-methylisoquinoline-3-carboxylic acid hydrochloride likely has a bicyclic structure with a benzene ring fused to a pyridine ring .Chemical Reactions Analysis
Isoquinoline derivatives can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylisoquinoline-3-carboxylic acid hydrochloride involves the reaction of 6-methylisoquinoline with chloroacetic acid followed by hydrolysis to obtain the final product.", "Starting Materials": [ "6-methylisoquinoline", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 6-methylisoquinoline in chloroacetic acid and add sodium hydroxide to the mixture.", "Step 2: Heat the mixture at reflux temperature for several hours.", "Step 3: Cool the mixture and add hydrochloric acid to adjust the pH to acidic.", "Step 4: Extract the product with water and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by recrystallization from a suitable solvent to obtain 6-methylisoquinoline-3-carboxylic acid hydrochloride." ] } | |
CAS RN |
2613383-66-5 |
Molecular Formula |
C11H10ClNO2 |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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